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Compound of Interest

Compound Name: 5-Bromo-2-fluoroanisole

Cat. No. B123389

An In-depth Technical Guide to 5-Bromo-2-fluoroanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-fluoroanisole (CAS Number: 103291-07-2) is a halogenated aromatic ether that
serves as a critical building block in modern organic synthesis.[1][2][3] Its unique substitution
pattern, featuring a bromine atom amenable to cross-coupling reactions and a fluorine atom for
modulating physicochemical properties, makes it a valuable intermediate in the development of
novel pharmaceuticals and complex organic molecules. This guide provides a comprehensive
overview of its chemical identity, physicochemical properties, synthesis, key applications, and
detailed experimental protocols.

Chemical Identity and Properties

5-Bromo-2-fluoroanisole is also known by several synonyms, including 3-Bromo-6-
fluoroanisole, 4-Bromo-1-fluoro-2-methoxybenzene, and 2-Fluoro-5-bromoanisole.[1]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

103291-07-2[1][2][3][4](51(6][71[8][°]

Molecular Formula

C7HsBrFO[1]

Molecular Weight

205.02 g/mol [1][2]

IUPAC Name 4-Bromo-1-fluoro-2-methoxybenzene
MDL Number MFCD01861130[9]

Table 2: Physicochemical Properties
Property Value
Appearance Colorless to pale yellow liquid[1][2][6]
Boiling Point 205.8 °C (at 760 mmHQ)[1][4][5][7]
Density 1.532 g/cm3[1][4][5]
Flash Point 92.5 - 98 °C[1][9]

Refractive Index

1.519[1][4]

Storage

Store at room temperature, sealed in a dry
place[1][2]

Synthesis of 5-Bromo-2-fluoroanisole

The most common laboratory synthesis involves the methylation of 5-Bromo-2-fluorophenol.

This reaction proceeds via a standard Williamson ether synthesis mechanism.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.lookchem.com/404.htm
https://www.cookechem.com/Detail/A1348912.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2854827.htm
https://www.molbase.com/supplier/759518-product-374651.html
https://www.guidechem.com/trade/5-bromo-2-fluoroanisole-id6189713.html
https://cn.canbipharm.com/uploads/chemicals/pdf/Apollo103291-07-2.pdf
http://angenechemical.com/sds/103291-07-2.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich103291-07-2.pdf
https://store.apolloscientific.co.uk/product/5-bromo-2-fluoroanisole
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.cookechem.com/Detail/A1348912.htm
https://store.apolloscientific.co.uk/product/5-bromo-2-fluoroanisole
https://www.lookchem.com/404.htm
https://www.cookechem.com/Detail/A1348912.htm
https://cn.canbipharm.com/uploads/chemicals/pdf/Apollo103291-07-2.pdf
https://www.lookchem.com/404.htm
https://www.molbase.com/supplier/759518-product-374651.html
https://www.guidechem.com/trade/5-bromo-2-fluoroanisole-id6189713.html
http://angenechemical.com/sds/103291-07-2.pdf
https://www.lookchem.com/404.htm
https://www.molbase.com/supplier/759518-product-374651.html
https://www.guidechem.com/trade/5-bromo-2-fluoroanisole-id6189713.html
https://www.lookchem.com/404.htm
https://store.apolloscientific.co.uk/product/5-bromo-2-fluoroanisole
https://www.lookchem.com/404.htm
https://www.molbase.com/supplier/759518-product-374651.html
https://www.lookchem.com/404.htm
https://www.cookechem.com/Detail/A1348912.htm
https://www.benchchem.com/product/b123389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials:
5-Bromo-2-fluorophenol
lodomethane
Potassium Carbonate
DMF (Solvent)

Reaction Step:

Combine reagents in DMF.
Stir at room temperature for ~65 hours.

P. Quenching & Extraction

Agqueous Workup:
Add water to quench.
Extract with Ethyl Acetate.

B. Isolation

Purification:
Dry organic layers (MgSOa).
Concentrate under reduced pressure.
Purify by silica gel column chromatography.

4. Final Product

Final Product:

5-Bromo-2-fluoroanisole
(Colorless Oil)
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Reaction Setup (Inert Atmosphere):
Add 5-Bromo-2-fluoroanisole,
Arylboronic Acid, Base (e.g., KsPOa)
to oven-dried Schlenk flask.

Catalyst Preparation:
Prepare Pd(OAc)2 / Ligand solution
in anhydrous solvent (e.g., Toluene).

Combine & React:
Add catalyst and degassed solvents
(e.g., Dioxane/Water) to flask.
Heat mixture (e.g., 80-100 °C).

[Stirring

Monitor Progress:
Track reaction using TLC or GC-MS.

Reaction Complete

Workup & Extraction:
Cool, dilute with water.
Extract with organic solvent (e.g., Ethyl Acetate).
Wash with brine.

Purification:
Dry organic layer (Na2S0a).
Concentrate solvent.
Purify by column chromatography.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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